Cas no 944059-14-7 (2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole)

• Product Name: 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole
• CAS No: 944059-14-7
• MF: C₄H₅BrN₂O
• MW: 176.999299764633
• CID: 4666636
• PubChem ID: 59682776
• Update Time: 2025-11-02

2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-methyl-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-(bromomethyl)-5-methyl-
• AT18780
• 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole

• MDL： MFCD16250354
• Inchi： 1S/C4H5BrN2O/c1-3-6-7-4(2-5)8-3/h2H2,1H3
• InChI Key： IVKQXJMTMAVUTG-UHFFFAOYSA-N
• SMILES： BrCC1=NN=C(C)O1

Computed Properties

• Exact Mass: 175.95853g/mol
• Monoisotopic Mass: 175.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole

Comprehensive Overview of 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole (CAS No. 944059-14-7)

2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole (CAS No. 944059-14-7) is a specialized heterocyclic compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This bromomethyl-substituted oxadiazole derivative is widely recognized for its unique structural features, which make it a valuable intermediate in the development of novel bioactive molecules. The compound's molecular formula is C₄H₅BrN₂O, and it exhibits a molecular weight of 177.00 g/mol. Its distinct 1,3,4-oxadiazole core, coupled with the reactive bromomethyl group, enables diverse chemical transformations, making it a versatile building block in organic synthesis.

The growing interest in 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole is closely tied to the increasing demand for heterocyclic compounds in drug discovery and material science. Researchers are particularly intrigued by its potential applications in designing small-molecule inhibitors and functional materials. Recent studies highlight its utility in the synthesis of antimicrobial agents and anticancer compounds, aligning with current trends in combating antibiotic resistance and exploring targeted therapies. The compound's reactivity also makes it a candidate for click chemistry applications, a hot topic in modular synthesis approaches.

From a structural perspective, the oxadiazole ring in 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole contributes to its stability while allowing for selective modifications. The bromomethyl group at the 2-position serves as an excellent handle for further functionalization through nucleophilic substitution reactions. This characteristic has led to its frequent use in constructing bioconjugates and pharmacophores, addressing the pharmaceutical industry's need for structurally diverse compound libraries. The methyl group at the 5-position adds to the compound's lipophilicity, influencing its pharmacokinetic properties in potential drug candidates.

The synthesis of 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole typically involves cyclization reactions of appropriate hydrazide precursors followed by bromination. Modern synthetic protocols emphasize atom-economical methods and green chemistry principles, reflecting the current focus on sustainable chemical processes. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring precise quality control for research applications.

In material science, 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole has shown promise in the development of organic electronic materials and coordination polymers. Its ability to form stable complexes with various metals makes it interesting for designing luminescent materials and catalysts. These applications align with the increasing demand for advanced materials in energy storage and conversion technologies, a rapidly growing sector in the chemical industry.

Safety considerations for handling 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole follow standard laboratory protocols for bromo-organic compounds. Proper personal protective equipment (PPE) including gloves and eye protection is recommended. Storage typically requires protection from moisture and light at controlled temperatures, with attention to compatibility with container materials. These handling procedures reflect general best practices in chemical management and workplace safety standards.

The market for 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole has seen steady growth, particularly from pharmaceutical and agrochemical research sectors. Suppliers often provide the compound in various purity grades, from technical grade for material applications to high-purity versions for medicinal chemistry. Current research trends suggest expanding applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas experiencing significant investment in drug development pipelines.

Quality specifications for 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole typically include parameters such as purity (≥95% by HPLC), moisture content, and residual solvent levels. Analytical certificates often accompany commercial samples, providing batch-specific data from techniques like GC-MS and elemental analysis. These quality control measures ensure reproducibility in research applications, a critical factor in modern chemical development.

Future prospects for 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole appear promising, with potential expansions into bioconjugation chemistry and nanomaterial functionalization. The compound's versatility positions it well to address emerging needs in chemical biology and materials engineering. As synthetic methodologies continue to advance, particularly in C-H activation and photocatalysis, new applications for this bromomethyl oxadiazole derivative are likely to emerge.

For researchers working with 2-(Bromomethyl)-5-methyl-1,3,4-oxadiazole, recent literature highlights innovative uses in metal-organic frameworks (MOFs) construction and bioorthogonal chemistry. These cutting-edge applications demonstrate the compound's relevance in addressing contemporary scientific challenges. The ongoing optimization of its synthetic routes and purification methods continues to enhance its accessibility to the broader scientific community.